2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[[5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H17N5O3S/c24-16(19-11-10-13-4-2-1-3-5-13)12-27-18-20-17(21-22-18)14-6-8-15(9-7-14)23(25)26/h1-9H,10-12H2,(H,19,24)(H,20,21,22)
• InChI Key: VJTKMZRRXUAAAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NNC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N5O3S
• Molecular Weight: 383.4 g/mol

Description

2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed to exert its antimicrobial and antifungal activity by inhibiting the synthesis of cell wall components in bacteria and fungi. Its herbicidal activity is believed to be due to the inhibition of photosynthesis in weeds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide are not well studied. However, it has been shown to exhibit low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide in lab experiments include its broad-spectrum antimicrobial and antifungal activity, herbicidal activity against various weed species, and potential use as a corrosion inhibitor. However, its limitations include the lack of understanding of its mechanism of action and limited studies on its biochemical and physiological effects.

Future Directions

For the study of 2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in various fields. It is also important to study the toxicity of this compound in animal models and its potential environmental impact. Further research can also focus on the synthesis of analogs of this compound with improved activity and selectivity.

Scientific Research Applications

2-{[5-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2-phenylethyl)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been shown to exhibit antimicrobial activity against various bacterial strains. It has also been studied for its potential use as an antifungal agent. In agriculture, this compound has been shown to exhibit herbicidal activity against various weed species. In material science, this compound has been studied for its potential use as a corrosion inhibitor.